Cas no 83803-50-3 (3-Cyclohexene-1-carboxaldehyde,4-(4-methylpentyl)-)

• Product Name: 3-Cyclohexene-1-carboxaldehyde,4-(4-methylpentyl)-
• CAS No: 83803-50-3
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 722954
• PubChem ID: 3019332
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxaldehyde,4-(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde,4-(4-methylpentyl)-
• 4-(4-methylpentyl)cyclohex-3-ene-1-carbaldehyde
• NS00060372
• DTXSID901003860
• SCHEMBL5042652
• EINECS 280-868-7
• 83803-50-3

• Inchi： 1S/C13H22O/c1-11(2)4-3-5-12-6-8-13(10-14)9-7-12/h6,10-11,13H,3-5,7-9H2,1-2H3
• InChI Key： QXCGZLBKYFEHDE-UHFFFAOYSA-N
• SMILES： O=CC1CC=C(CCCC(C)C)CC1

Computed Properties

• Exact Mass: 194.167065
• Monoisotopic Mass: 194.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.4

Experimental Properties

• Density: 0.932
• Boiling Point: 269.7°C at 760 mmHg
• Flash Point: 94.5°C
• Refractive Index: 1.504